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Compound of Interest

Compound Name: Myristoleyl behenate

Cat. No.: B15552327 Get Quote

Disclaimer: Direct toxicological data for Myristoleyl Behenate is not readily available in the

public domain. This technical guide provides a comprehensive safety and toxicity profile based

on a read-across approach from structurally similar long-chain fatty acid esters, namely

myristate and behenate esters, and their constituent alcohol (myristoleyl/myristyl alcohol) and

acid (behenic acid). This approach is a scientifically accepted method for assessing the safety

of cosmetic ingredients when data on the specific substance is limited.[1][2]

Executive Summary
Myristoleyl behenate is a wax ester formed from myristoleyl alcohol and behenic acid. In the

absence of direct toxicological data, this report leverages the extensive safety information

available for structurally related long-chain alkyl esters, which have a long history of safe use in

cosmetic and personal care products. The Cosmetic Ingredient Review (CIR) Expert Panel has

assessed numerous similar esters, such as Myristyl Myristate, Isopropyl Myristate, and Behenyl

Behenate, and has consistently concluded that they are safe for use in cosmetics when

formulated to be non-irritating.[3][4][5][6]

Based on the available data for these analogous compounds, Myristoleyl behenate is

expected to have a low order of acute toxicity and is unlikely to be a significant skin or eye

irritant in typical cosmetic formulations. It is not expected to be a skin sensitizer. Furthermore,

the constituent moieties, myristoleyl alcohol and behenic acid, are readily metabolized through

well-understood fatty acid oxidation pathways, suggesting a low potential for systemic toxicity.

Genotoxicity and carcinogenicity are not expected based on the data from related esters.
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Chemical and Physical Properties
Myristoleyl behenate is a large, hydrophobic molecule. Its properties are expected to be

similar to other wax esters used in cosmetics, such as Myristyl Myristate, which is a white to

yellow waxy solid.[3] Like other esters, it is anticipated to be soluble in oils and insoluble in

water.

Toxicological Profile (Read-Across Approach)
Acute Toxicity
Acute toxicity studies on structurally similar esters indicate a very low potential for toxicity.

Table 1: Acute Toxicity Data for Structurally Related Esters

Compound Species Route LD50 Reference

Myristyl Myristate Rat Oral > 5000 mg/kg [7]

Myristyl Myristate Rat Dermal > 2000 mg/kg [7]

Isopropyl

Myristate
Rat Oral > 2000 mg/kg [8][9]

Isopropyl

Myristate
Rabbit Dermal 5000 mg/kg [10]

Behenic Acid Rat Oral > 2000 mg/kg [11]

Skin and Eye Irritation
Studies on analogous esters show a low potential for irritation, particularly at concentrations

relevant to cosmetic use.

Table 2: Irritation Data for Structurally Related Esters
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Compound Species Test Result Reference

Myristyl Myristate Rabbit Skin Irritation Minimal to mild [3]

Myristyl Myristate Rabbit Eye Irritation Minimal [3]

Isopropyl

Myristate
Rabbit Skin Irritation

Mild (24h),

Moderate to

severe (72h,

undiluted)

[3]

Isopropyl

Myristate
Rabbit Eye Irritation

Minimally

irritating
[3]

Behenyl

Behenate
- Skin Irritation May be an irritant [12]

Behenyl

Behenate
- Eye Irritation May be an irritant [12]

Behenic Acid - Skin Irritation No irritant effect [11]

Behenic Acid - Eye Irritation
No irritating

effect
[11]

Myristyl Alcohol Rabbit Skin Irritation
Causes mild skin

irritation
[13]

Myristyl Alcohol Rabbit Eye Irritation
Causes serious

eye irritation
[14][15]

Skin Sensitization
Available data on related esters suggest that Myristoleyl behenate is unlikely to be a skin

sensitizer.

Table 3: Skin Sensitization Data for Structurally Related Esters
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Compound Species Test Result Reference

Myristyl Myristate Guinea Pig
Sensitization

Study
Not a sensitizer [3]

Isopropyl

Myristate
Guinea Pig

Sensitization

Study
Not a sensitizer [3]

Behenyl

Behenate
- Sensitization Not sensitizing [16]

Behenic Acid - Sensitization
No sensitizing

effects known
[11]

Genotoxicity and Carcinogenicity
Limited data are available for genotoxicity and carcinogenicity of these esters; however, the

available information does not indicate a concern.

Table 4: Genotoxicity and Carcinogenicity Data for Structurally Related Esters

Compound Test Result Reference

Isopropyl Myristate Ames Test Negative [9]

Isopropyl Myristate
Carcinogenicity

(Mouse Skin)
Not carcinogenic [3]

Behenyl Behenate
Germ Cell

Mutagenicity
No data available [12]

Behenyl Behenate Carcinogenicity No data available [12]

Note: A mixture of Isopropyl Myristate and isopropyl alcohol was found to accelerate the

carcinogenic activity of benzo(a)pyrene on mouse skin.[3]

Metabolism and Pharmacokinetics
Myristoleyl behenate, like other fatty acid esters, is expected to be hydrolyzed to its

constituent alcohol (myristoleyl alcohol) and fatty acid (behenic acid) by esterases present in
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the skin and other tissues.[17][18] These components are then readily absorbed and

metabolized through standard fatty acid and alcohol metabolic pathways.
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Caption: Metabolic pathway of Myristoleyl behenate.

Experimental Protocols
Acute Oral Toxicity (Based on OECD Guideline 401)

Test System: Wistar rats, typically 5 males and 5 females per group.

Test Substance Administration: Administered by gavage as a single dose. The substance is

often dissolved or suspended in a suitable vehicle (e.g., corn oil).

Dose Levels: A limit test is often performed at 2000 mg/kg or 5000 mg/kg.

Observation Period: Animals are observed for mortality, clinical signs of toxicity, and body

weight changes for 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

Dermal Irritation (Based on OECD Guideline 404)
Test System: Albino rabbits, at least 3 animals.

Test Substance Application: A 0.5 g or 0.5 mL sample of the test substance is applied to a

small area (approx. 6 cm²) of shaved skin and covered with a gauze patch.
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Exposure Duration: Typically 4 hours.

Observation Period: The skin is examined for erythema and edema at 1, 24, 48, and 72

hours after patch removal.

Scoring: Irritation is scored based on the Draize scoring system.
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Caption: Generalized workflow for a dermal irritation study.
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Conclusion
While no direct safety data for Myristoleyl behenate exists, a comprehensive review of the

toxicological data for structurally related long-chain fatty acid esters provides strong evidence

for its safety in cosmetic applications. The available data on myristate and behenate esters, as

well as their constituent alcohols and acids, indicate a low potential for acute toxicity, skin and

eye irritation, and skin sensitization. These esters are readily metabolized and are not expected

to pose a risk of genotoxicity or carcinogenicity. Therefore, Myristoleyl behenate can be

considered safe for use in cosmetic and personal care products when formulated to be non-

irritating.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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